Cas no 1702543-39-2 (2-(5-Methylmorpholin-3-yl)cyclohexane-1,3-dione)

• Product Name: 2-(5-Methylmorpholin-3-yl)cyclohexane-1,3-dione
• CAS No: 1702543-39-2
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 5717277
• PubChem ID: 107430765
• Update Time: 2025-05-23

2-(5-Methylmorpholin-3-yl)cyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1702543-39-2
• 2-(5-Methylmorpholin-3-yl)cyclohexane-1,3-dione
• EN300-1125205

• Inchi： 1S/C11H17NO3/c1-7-5-15-6-8(12-7)11-9(13)3-2-4-10(11)14/h7-8,11-12H,2-6H2,1H3
• InChI Key： PNEUSCRZCTXTFY-UHFFFAOYSA-N
• SMILES： O1CC(C)NC(C1)C1C(CCCC1=O)=O

Computed Properties

• Exact Mass: 211.12084340g/mol
• Monoisotopic Mass: 211.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 55.4Ų

Additional information on 2-(5-Methylmorpholin-3-yl)cyclohexane-1,3-dione

Professional Introduction to 2-(5-Methylmorpholin-3-yl)cyclohexane-1,3-dione (CAS No. 1702543-39-2)

2-(5-Methylmorpholin-3-yl)cyclohexane-1,3-dione is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 1702543-39-2, exhibits a unique structural framework that positions it as a promising candidate for further exploration in drug discovery and development. The presence of both morpholine and cyclohexane moieties in its molecular structure suggests potential interactions with biological targets, making it a subject of intense interest for researchers seeking novel therapeutic agents.

The compound's structure, featuring a cyclohexane-1,3-dione core substituted with a 5-methylmorpholine group, imparts specific chemical properties that may be exploited for pharmacological applications. The morpholine ring, known for its ability to enhance solubility and bioavailability in drug molecules, could play a crucial role in the compound's pharmacokinetic profile. Additionally, the methyl substituent on the morpholine ring may influence the compound's electronic properties and reactivity, offering a versatile platform for structural modifications.

In recent years, there has been a growing interest in exploring heterocyclic compounds as pharmacophores due to their diverse biological activities and favorable pharmacokinetic profiles. The 5-Methylmorpholin-3-yl)cyclohexane-1,3-dione structure aligns well with this trend, as it combines two pharmacologically relevant moieties in a single molecule. This dual functionality makes it an attractive scaffold for designing compounds with enhanced therapeutic potential.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of such compounds with biological targets. Studies using these methodologies have suggested that derivatives of 2-(5-Methylmorpholin-3-yl)cyclohexane-1,3-dione could interact with enzymes and receptors involved in various disease pathways. For instance, preliminary computational studies indicate that this compound may exhibit inhibitory activity against certain kinases and transcription factors, which are implicated in cancer and inflammatory diseases.

The cyclohexane-1,3-dione moiety is another key feature of this compound that warrants further investigation. This structural unit is known to participate in various chemical reactions, including Michael additions and nucleophilic substitutions, which can be leveraged to develop libraries of derivatives with tailored properties. The versatility of this moiety allows for the introduction of diverse functional groups, enabling the optimization of pharmacological activity and selectivity.

Current research efforts are focused on synthesizing and characterizing novel derivatives of 2-(5-Methylmorpholin-3-yl)cyclohexane-1,3-dione to evaluate their biological efficacy. These derivatives are being designed based on insights gained from structure-activity relationship (SAR) studies conducted on related compounds. The goal is to identify analogs that exhibit improved potency, selectivity, and reduced toxicity compared to existing therapeutic agents.

The synthesis of such complex molecules often involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenations, are being employed to construct the desired molecular frameworks efficiently. These methods not only enhance synthetic efficiency but also allow for greater control over stereochemistry, which is critical for achieving optimal pharmacological activity.

In addition to its potential as a drug candidate, 2-(5-Methylmorpholin-3-yl)cyclohexane-1,3-dione may also serve as an intermediate in the synthesis of more complex pharmaceuticals. Its unique structural features make it a valuable building block for constructing molecules with tailored biological activities. By leveraging its inherent reactivity and functional diversity, researchers can develop novel therapeutics targeting a wide range of diseases.

The development of new drugs is a complex process that involves extensive testing to ensure safety and efficacy before they can be approved for clinical use. Preclinical studies using cell-based assays and animal models are essential to evaluate the biological activity of compounds like 2-(5-Methylmorpholin-3-yl)cyclohexane-1,3-dione. These studies provide critical data on their pharmacokinetic properties, toxicity profiles, and potential therapeutic benefits.

Ethical considerations are also paramount in drug development research. Ensuring that all studies are conducted responsibly and with adherence to regulatory guidelines is essential for maintaining public trust and advancing scientific progress. Collaborative efforts between academia and industry are crucial for translating laboratory discoveries into safe and effective treatments for patients worldwide.

The future prospects for 2-(5-Methylmorpholin-3-yl)cyclohexane-1,3-dione appear promising as ongoing research continues to uncover its potential applications in pharmaceuticals. Advances in synthetic chemistry, computational biology, and drug delivery systems are likely to further enhance its utility as a therapeutic agent or intermediate compound. As our understanding of biological systems grows more sophisticated, so too will our ability to design molecules that interact precisely with disease-causing targets.